![molecular formula C22H22N6O4S2 B2425464 2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide CAS No. 1351591-13-3](/img/structure/B2425464.png)
2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide
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Description
2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H22N6O4S2 and its molecular weight is 498.58. The purity is usually 95%.
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Scientific Research Applications
Antihypertensive α-Blocking Agents
Research conducted by Abdel-Wahab et al. (2008) involved the synthesis of various derivatives using methyl 2-(thiazol-2-ylcarbamoyl)acetate as a starting material, leading to compounds with significant antihypertensive α-blocking activity. This study highlights the potential of these compounds in the treatment of hypertension due to their α-blocking properties and low toxicity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).
Anticonvulsant Agents
Farag et al. (2012) synthesized derivatives containing a sulfonamide thiazole moiety, which demonstrated notable anticonvulsant activity. Among the synthesized compounds, one in particular showed significant effects in abolishing the tonic extensor phase and offered complete protection against picrotoxin-induced convulsion (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).
Cancer Treatment and Photodynamic Therapy
Pişkin et al. (2020) developed new zinc phthalocyanine derivatives with excellent properties for photodynamic therapy, a technique used in cancer treatment. These compounds showed high singlet oxygen quantum yield and good fluorescence properties, making them promising candidates for Type II photosensitizers in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activities
Wardkhan et al. (2008) explored the synthesis of thiazoles and their derivatives, which were tested for antimicrobial activities against various bacterial and fungal strains. These compounds showed significant potential as antimicrobial agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).
Properties
IUPAC Name |
2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O4S2/c1-14-11-12-23-21(24-14)27-34(30,31)16-9-7-15(8-10-16)25-19(29)13-28(2)22-26-20-17(32-3)5-4-6-18(20)33-22/h4-12H,13H2,1-3H3,(H,25,29)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZETXDVNSXLCMFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CN(C)C3=NC4=C(C=CC=C4S3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.